methyl 3-[6-(4-carbamoylpiperidin-1-yl)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate

• IUPAC Name: methyl 3-[6-(4-carbamoylpiperidin-1-yl)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C22H28N4O6/c1-32-21(30)15-6-7-16-17(13-15)24-22(31)26(20(16)29)10-4-2-3-5-18(27)25-11-8-14(9-12-25)19(23)28/h6-7,13-14H,2-5,8-12H2,1H3,(H2,23,28)(H,24,31)
• InChI Key: VNEOELNCFJFCOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=O)N2)CCCCCC(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C22H28N4O6
• Molecular Weight: 444.5 g/mol

Description

Methyl 3-[6-(4-carbamoylpiperidin-1-yl)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate is a useful research compound. Its molecular formula is C22H28N4O6 and its molecular weight is 444.488. The purity is usually 95%.
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Scientific Research Applications

Metal-Free Synthesis Protocols

Metal-free synthesis protocols, such as the C3-alkoxycarbonylation of quinoxalin-2(1H)-ones with carbazates, highlight the interest in developing environmentally friendly and efficient methods for preparing bioactive quinazoline derivatives. These compounds, including quinoxaline-3-carboxylates and their analogues, are key structural motifs in many bioactive natural products and synthetic drugs. Such research demonstrates the ongoing efforts to improve synthetic routes for quinazoline derivatives, which could potentially apply to the synthesis of "methyl 3-[6-(4-carbamoylpiperidin-1-yl)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate" (Xie et al., 2019).

Antitumor and Antimalarial Properties

The investigation of quinazoline derivatives for their antitumor and antimalarial properties is a significant area of research. For instance, trimetrexate, a 6-[(phenylamino)methyl]-2,4-quinazolinediamine, has shown a broad spectrum of antitumor effects and is undergoing preclinical toxicology evaluation. This emphasizes the potential therapeutic applications of quinazoline derivatives in treating diseases, suggesting that our compound of interest could also be explored for similar activities (Elslager et al., 1983).

Biological Activities of Carbazole Alkaloids

The structural and functional diversity of carbazole alkaloids, including their potent antimicrobial, antiprotozoal, and cytotoxic activities against various cancer cell lines, provides a context for the interest in similar heterocyclic compounds. Such studies suggest potential research applications of "methyl 3-[6-(4-carbamoylpiperidin-1-yl)-6-oxohexyl]-2,4-dioxo-1H-quinazoline-7-carboxylate" in exploring biological activities and developing new therapeutics (Greger, 2017).

Synthesis and Characterization of Novel Derivatives

Research on the synthesis and characterization of novel derivatives, such as the development of 1,3,4-oxadiazole derivatives linked to quinazolin-4-one ring, indicates the broad interest in modifying quinazoline scaffolds to evaluate their analgesic and anti-inflammatory activities. These studies demonstrate the versatility of quinazoline derivatives in drug development and the potential for the compound to be modified and evaluated for similar activities (Dewangan et al., 2016).